Cas no 1373312-83-4 ((but-3-en-1-yl)(ethyl)amine hydrochloride)

• Product Name: (but-3-en-1-yl)(ethyl)amine hydrochloride
• CAS No: 1373312-83-4
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• CID: 6116443
• PubChem ID: 129829206
• Update Time: 2025-06-22

(but-3-en-1-yl)(ethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (but-3-en-1-yl)(ethyl)amine hydrochloride
• ethylbut-3-en-1-ylamine hydrochloride
• 1373312-83-4
• N-Ethylbut-3-en-1-amine hydrochloride
• EN300-37156050
• SCHEMBL22771554

• Inchi： 1S/C6H13N.ClH/c1-3-5-6-7-4-2;/h3,7H,1,4-6H2,2H3;1H
• InChI Key： SSLVWKFLHODNDN-UHFFFAOYSA-N
• SMILES： C(NCC)CC=C.Cl

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 41.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (but-3-en-1-yl)(ethyl)amine hydrochloride

Introduction to (but-3-en-1-yl)(ethyl)amine hydrochloride (CAS No. 1373312-83-4)

(but-3-en-1-yl)(ethyl)amine hydrochloride, with the chemical formula C₇H₁₄NCl, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1373312-83-4, has garnered attention due to its structural uniqueness and potential applications in the development of novel therapeutic agents. The presence of a conjugated diene system and an amine functional group makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules.

The structure of (but-3-en-1-yl)(ethyl)amine hydrochloride features a butadiene backbone substituted with an ethylamine moiety, which is further salted with hydrochloric acid to enhance its solubility and stability. This structural motif is particularly valuable in medicinal chemistry, where such scaffolds can serve as building blocks for drugs targeting various biological pathways. The conjugated system of the butadiene ring imparts unique electronic properties, making it a candidate for applications in photochemical reactions and catalytic processes.

In recent years, there has been growing interest in the development of pharmaceutical intermediates that exhibit both metabolic stability and bioavailability. (but-3-en-1-yl)(ethyl)amine hydrochloride fits well into this category, as its molecular structure allows for modifications that can optimize pharmacokinetic profiles. Researchers have been exploring its utility in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways. The amine group provides a handle for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

One of the most compelling aspects of (but-3-en-1-yl)(ethyl)amine hydrochloride is its role in drug discovery programs aimed at addressing unmet medical needs. The compound has shown promise in preclinical studies as a precursor to molecules with potential anti-inflammatory and analgesic properties. The conjugated diene system can be functionalized to introduce additional pharmacophores, enhancing binding affinity to biological targets. This flexibility has made it a valuable asset in synthetic chemistry laboratories focused on developing next-generation therapeutics.

The synthesis of (but-3-en-1-yl)(ethyl)amine hydrochloride typically involves multi-step organic reactions, starting from commercially available precursors such as butadiene derivatives and ethylamine. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These methods are critical for producing enantiomerically pure forms of the compound, which are often required for pharmaceutical applications where stereochemistry plays a crucial role in efficacy and safety.

In the realm of bioorganic chemistry, (but-3-en-1-yl)(ethyl)amine hydrochloride serves as a model compound for studying reaction mechanisms and developing new synthetic strategies. Its unique structure allows chemists to probe the interplay between electronic effects and steric hindrance in conjugated systems. Such studies contribute to a deeper understanding of molecular interactions, which is essential for designing more effective drugs with improved target specificity and reduced side effects.

The pharmacological potential of (but-3-en-1-yl)(ethyl)amine hydrochloride has been explored in several research groups investigating novel therapeutic modalities. Initial studies suggest that derivatives of this compound may interact with receptors and enzymes involved in pain perception, neurodegeneration, and metabolic disorders. By leveraging computational modeling and structure-based drug design, researchers are identifying key structural features that can be optimized to enhance biological activity. These efforts are part of broader initiatives to combat chronic diseases using innovative chemical entities.

From an industrial perspective, the production and commercialization of (but-3-en-1-yl)(ethyl)amine hydrochloride require robust manufacturing processes that ensure consistency and scalability. Contract research organizations (CROs) and pharmaceutical companies are investing in green chemistry principles to develop sustainable synthetic routes that minimize waste and energy consumption. Such initiatives align with global trends toward environmentally responsible drug development, ensuring that compounds like this one can be produced efficiently without compromising ecological integrity.

The future directions for research on (but-3-en-1-yl)(ethyl)amine hydrochloride are promising, with opportunities for interdisciplinary collaboration between chemists, biologists, and clinicians. Advances in artificial intelligence and machine learning are accelerating the discovery process by predicting molecular properties and identifying promising candidates for further investigation. As these technologies continue to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.